Cas no 76100-20-4 (2-Thiophenecarboxaldehyde, 5-(phenylthio)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(phenylthio)-
• CAS No: 76100-20-4
• MF: C₁₁H₈OS₂
• MW: 220.310620307922
• CID: 538352
• PubChem ID: 12639734
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(phenylthio)-
• 5-phenylsulfanylthiophene-2-carbaldehyde
• DTXSID10505298
• 5-(Phenylsulfanyl)thiophene-2-carbaldehyde
• 76100-20-4
• KZQXOSNRJVXWEB-UHFFFAOYSA-N
• 5-(Phenylthio)thiophene-2-aldehyde
• SCHEMBL9373023

• Inchi： 1S/C11H8OS2/c12-8-10-6-7-11(14-10)13-9-4-2-1-3-5-9/h1-8H
• InChI Key： KZQXOSNRJVXWEB-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)S1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.00174
• Monoisotopic Mass: 220.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers